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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization
of the (E) and (Z) isomers of Dimethylvinphos, an organophosphate insecticide. It details the
synthetic pathway via the Perkow reaction, methods for the separation of the geometric
isomers, and their characterization using various analytical techniques including Nuclear
Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-
MS), and Infrared (IR) spectroscopy. This document is intended to serve as a valuable
resource for researchers and professionals involved in pesticide development, analytical
chemistry, and toxicology.

Introduction

Dimethylvinphos, chemically known as 2-chloro-1-(2,4-dichlorophenyl)vinyl dimethyl
phosphate, is a non-systemic organophosphate insecticide and acaricide. It functions as a
contact and stomach poison, primarily by inhibiting the acetylcholinesterase enzyme, which is
crucial for nerve function in insects. Dimethylvinphos exists as two geometric isomers, (E)
and (2), due to the restricted rotation around the carbon-carbon double bond in the vinyl group.
The technical grade product of Dimethylvinphos is predominantly composed of the more
stable (Z)-isomer.[1] The insecticidal activity can vary between the two isomers, making their
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individual synthesis and characterization a subject of interest for targeted pest control
strategies and for the development of analytical reference standards.

Synthesis of Dimethylvinphos Isomers

The primary route for the synthesis of Dimethylvinphos isomers is the Perkow reaction, which
involves the reaction of a trialkyl phosphite with a halo-ketone.[1] In the case of
Dimethylvinphos, the precursors are trimethyl phosphite and 2,2,2',4'-
pentachloroacetophenone. The stereochemical outcome of the Perkow reaction can be
influenced by reaction conditions, although the (Z)-isomer is generally the major product.

General Synthetic Pathway

The synthesis of Dimethylvinphos proceeds via the reaction of 2,2-dichloro-1-(2,4-
dichlorophenyl)ethan-1-one with trimethyl phosphite. This reaction is a variation of the Perkow
reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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